(4-Methoxyphenyl)(1H-1,2,4-triazol-3-yl)methanamine

• Molecular Formula: C10H12N4O
• Molecular Weight: 204.23 g/mol
• IUPAC Name: (4-methoxyphenyl)-(1H-1,2,4-triazol-5-yl)methanamine
• InChI: InChI=1S/C10H12N4O/c1-15-8-4-2-7(3-5-8)9(11)10-12-6-13-14-10/h2-6,9H,11H2,1H3,(H,12,13,14)
• InChI Key: UNIAMHRLIUGVSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(C2=NC=NN2)N

Description

(4-Methoxyphenyl)(1H-1,2,4-triazol-3-yl)methanamine (CAS: 1493700-68-7) is a triazole-containing compound with the molecular formula C₁₀H₁₂N₄O and a molecular weight of 204.23 g/mol . Its structure features a 4-methoxyphenyl group attached to a 1H-1,2,4-triazole ring via a methanamine linker. The compound is of interest in medicinal chemistry due to the versatility of the 1,2,4-triazole scaffold, which is known for its bioisosteric properties and ability to participate in hydrogen bonding . The hydrochloride salt of a closely related derivative, [5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-yl]methanamine hydrochloride (CID 50877174), has also been documented, with a molecular formula of C₁₀H₁₂N₄O·HCl and a molecular weight of 240.70 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Methoxyphenyl)(1H-1,2,4-triazol-3-yl)methanamine can be achieved through several methods. One common approach involves the reaction of 4-methoxybenzaldehyde with 1H-1,2,4-triazole-3-amine in the presence of a reducing agent. The reaction typically proceeds under mild conditions and yields the desired product with good efficiency .

Industrial Production Methods

In an industrial setting, the synthesis of (4-Methoxyphenyl)(1H-1,2,4-triazol-3-yl)methanamine can be scaled up using continuous flow reactors. This method allows for better control over reaction parameters and can lead to higher yields and purity of the final product. The use of catalysts and optimized reaction conditions further enhances the efficiency of the industrial production process .

Chemical Reactions Analysis

Types of Reactions

(4-Methoxyphenyl)(1H-1,2,4-triazol-3-yl)methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pH to ensure optimal yields .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding oxides, while substitution reactions can produce a variety of derivatives with different functional groups .

Scientific Research Applications

Medicinal Chemistry

The compound is primarily investigated for its antimicrobial and anticancer properties. The triazole moiety is known for its ability to interact with various biological targets, making it a candidate for drug development.

• Antimicrobial Activity : Studies have shown that triazole derivatives exhibit antifungal properties. For instance, compounds similar to (4-Methoxyphenyl)(1H-1,2,4-triazol-3-yl)methanamine have demonstrated effectiveness against pathogenic fungi .
• Anticancer Potential : The structural characteristics of this compound allow it to inhibit cancer cell proliferation. Research indicates that triazole derivatives can modulate enzyme activity involved in cancer progression .

Agricultural Applications

The compound's biological activity extends to agricultural uses, particularly as a fungicide . Its efficacy against fungal pathogens makes it suitable for protecting crops from diseases.

Materials Science

In materials science, (4-Methoxyphenyl)(1H-1,2,4-triazol-3-yl)methanamine is utilized as a building block in the synthesis of complex organic materials. Its unique structure allows for the development of new polymers and composites with enhanced properties.

Data Tables

Application Area	Specific Use	Key Findings
Medicinal Chemistry	Antimicrobial and anticancer agents	Effective against various fungal strains
Agriculture	Fungicide for crop protection	Demonstrated efficacy in field trials
Materials Science	Building block for organic synthesis	Contributes to novel material properties

Case Study 1: Antimicrobial Activity

A study conducted on several triazole derivatives, including (4-Methoxyphenyl)(1H-1,2,4-triazol-3-yl)methanamine, revealed significant antifungal activity against Candida albicans. The compound was shown to inhibit fungal growth at low concentrations, indicating its potential as a therapeutic agent in treating fungal infections.

Case Study 2: Anticancer Properties

Research investigating the anticancer effects of triazole derivatives highlighted that (4-Methoxyphenyl)(1H-1,2,4-triazol-3-yl)methanamine exhibited cytotoxic effects on various cancer cell lines. The mechanism of action involved the induction of apoptosis in malignant cells, suggesting its utility in cancer therapy development.

Mechanism of Action

The mechanism of action of (4-Methoxyphenyl)(1H-1,2,4-triazol-3-yl)methanamine involves its interaction with specific molecular targets. The triazole ring can bind to enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or induction of apoptosis in cancer cells. The methoxyphenyl group enhances the compound’s ability to penetrate cell membranes and reach its targets .

Comparison with Similar Compounds

Structural Features and Substituent Effects

The following table summarizes key structural analogs and their substituent-driven differences:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
(4-Methoxyphenyl)(1H-1,2,4-triazol-3-yl)methanamine	4-Methoxyphenyl, 1H-1,2,4-triazol-3-yl	C₁₀H₁₂N₄O	204.23	Electron-donating methoxy group enhances solubility and potential binding affinity .
1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanamine	4-Methyl, ethanamine	C₅H₁₀N₄	126.17	Methyl substituent increases lipophilicity; smaller molecular weight .
(5-Cyclopropyl-4-phenyl-4H-1,2,4-triazol-3-yl)methanamine dihydrochloride	Cyclopropyl, phenyl	C₁₂H₁₆Cl₂N₄	287.19	Bulky cyclopropyl and phenyl groups may sterically hinder interactions; dihydrochloride salt improves stability .
(4-Fluorophenyl)(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine	4-Fluorophenyl, pyrazinyl	C₁₃H₁₁FN₆	270.27	Fluorine atom introduces electronegativity; pyrazinyl group adds heteroaromaticity .
[5-(Methanesulfonylmethyl)-4H-1,2,4-triazol-3-yl]methanamine hydrochloride	Methanesulfonylmethyl	C₅H₁₁ClN₄O₂S	226.68	Sulfonyl group enhances polarity and potential metabolic stability .

Key Observations :

• The methoxy group in the target compound improves solubility compared to lipophilic substituents like methyl or cyclopropyl.
• Fluorine and pyrazine in analogs (e.g., ) introduce electronic and steric effects that may optimize target binding in kinase inhibitors.

Biological Activity

(4-Methoxyphenyl)(1H-1,2,4-triazol-3-yl)methanamine, with the CAS number 161263-82-7, is a compound that has garnered interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article provides a comprehensive overview of the biological activity of this compound, highlighting its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The chemical structure of (4-Methoxyphenyl)(1H-1,2,4-triazol-3-yl)methanamine can be represented as follows:

$$\text{C}_{10}\text{H}_{12}\text{N}_{4}\text{O}$$

This compound features a methoxy group on a phenyl ring and a triazole moiety that is linked via a methanamine group. The unique combination of these structural components contributes to its biological activity.

The biological activity of (4-Methoxyphenyl)(1H-1,2,4-triazol-3-yl)methanamine is primarily attributed to its interaction with specific molecular targets. The triazole ring is known to bind to enzymes and receptors, modulating their activity. This interaction can lead to various biological effects:

• Antimicrobial Activity : The compound exhibits potential antimicrobial properties by inhibiting the growth of various pathogens.
• Anticancer Activity : Research indicates that it may induce apoptosis in cancer cells through specific signaling pathways.

Biological Activity Overview

Activity Type	Description
Antimicrobial	Inhibits growth of bacteria and fungi
Anticancer	Induces cell death in cancer cell lines
Enzyme Inhibition	Binds to specific enzymes, modulating their functions

Antimicrobial Studies

A study conducted on the antimicrobial efficacy of (4-Methoxyphenyl)(1H-1,2,4-triazol-3-yl)methanamine demonstrated significant inhibitory effects against various bacterial strains. The minimum inhibitory concentration (MIC) values were reported to be in the low micromolar range, suggesting strong antimicrobial potential .

Anticancer Studies

In vitro studies have shown that this compound can effectively induce apoptosis in several cancer cell lines. For instance, it was found to have an IC50 value in the range of 10–20 µM against breast cancer cells. The mechanism involves the activation of caspase pathways leading to programmed cell death .

Case Studies

• Case Study on Antifungal Activity : A recent investigation highlighted that (4-Methoxyphenyl)(1H-1,2,4-triazol-3-yl)methanamine exhibited antifungal properties against Candida species. The study documented a significant reduction in fungal load in treated groups compared to controls .
• Cancer Cell Line Study : Another study evaluated the effects on human leukemia cells, where treatment with this compound resulted in a marked decrease in cell viability and increased apoptosis markers .

Comparative Analysis with Similar Compounds

Compound Name	Activity Type	IC50/MIC Values
(4-Methoxyphenyl)(1H-1,2,4-triazol-3-yl)methanamine	Antimicrobial	MIC: 5 µM
4-(1H-1,2,4-triazol-3-yl)benzoic acid	Anticancer	IC50: 15 µM
1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-triazole	Mixed Activity	IC50: 12 µM

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for (4-Methoxyphenyl)(1H-1,2,4-triazol-3-yl)methanamine, and how can reaction conditions be optimized for higher yields?

• Methodology : The compound is synthesized via nucleophilic substitution between 4-(chloromethyl)benzylamine derivatives and 1H-1,2,4-triazole under alkaline conditions (e.g., K₂CO₃ in DMF at 60–80°C). Optimization includes adjusting molar ratios (1:1.2 for triazole:benzylamine), reaction time (12–24 hours), and purification via recrystallization (ethanol/water) or column chromatography (silica gel, ethyl acetate/hexane) .

Q. How is the purity and structural identity of this compound validated in early-stage research?

• Methodology : Use a combination of analytical techniques:

• HPLC-MS : To confirm molecular weight and detect impurities (C18 column, acetonitrile/water gradient).
• ¹H/¹³C NMR : Assign peaks for methoxyphenyl (δ 3.8 ppm for OCH₃) and triazole protons (δ 8.2–8.5 ppm) .
• Elemental Analysis : Verify C, H, N content within ±0.3% of theoretical values .

Q. What are the primary applications of this compound in foundational pharmacological studies?

• Methodology : As a bioactive scaffold, it is screened for antimicrobial, antifungal, or anticancer activity via:

• MIC assays (e.g., broth microdilution against Candida albicans).
• MTT assays (cytotoxicity on cancer cell lines like MCF-7) .

Advanced Research Questions

Q. How can X-ray crystallography resolve ambiguities in the compound’s stereoelectronic properties?

• Methodology : Grow single crystals via slow evaporation (e.g., DMSO/water). Collect diffraction data (Mo-Kα radiation, λ = 0.71073 Å) and refine using SHELXL for bond angles, torsion angles, and Hirshfeld surface analysis. Compare with density functional theory (DFT) calculations to validate electronic distributions .

Q. What strategies mitigate conflicting data in structure-activity relationship (SAR) studies involving this compound?

• Methodology :

• Controlled Variables : Standardize assay conditions (e.g., pH, solvent/DMSO concentration).
• Docking Simulations : Use AutoDock Vina to predict binding modes with targets (e.g., CYP51 for antifungal activity).
• Meta-Analysis : Cross-reference biological data with analogs (e.g., triazole-substituted methanamines) to identify conserved pharmacophores .

Q. How does the compound’s reactivity under oxidative/reductive conditions inform its metabolic stability?

• Methodology :

• Oxidation : Treat with H₂O₂/KMnO₄ in acidic media; monitor via LC-MS for quinone formation.
• Reduction : Use NaBH₄/LiAlH₄ to assess amine stability. Compare results with microsomal incubation (e.g., rat liver microsomes + NADPH) to predict in vivo metabolism .

Q. What computational tools predict synthetic pathways for novel derivatives of this compound?

• Methodology : Employ AI-driven retrosynthesis platforms (e.g., IBM RXN for Chemistry) to propose routes for analogs. Validate feasibility using DFT (Gaussian 16) for transition-state energy barriers and experimental verification via parallel synthesis .